Cas no 37029-32-6 (2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide)

• Product Name: 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide
• CAS No: 37029-32-6
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 4675072
• PubChem ID: 4507793
• Update Time: 2025-10-23

2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide
• 2-((4-Oxo-3-(o-tolyl)-3,4-dihydroquinazolin-2-yl)thio)acetohydrazide
• 3-(2-methylphenyl)-2-(???methylthio)-3-hydroquinazolin-4-one
• STL227780
• SBB040754
• NE13607
• ST45174803
• 2-[3-(2-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylacetohydrazide
• (4-Oxo-3-o-tolyl-3,4-dihydroquinazolin-2-ylsulfanyl)acetic acid hydrazide
• 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide

• Inchi： 1S/C17H16N4O2S/c1-11-6-2-5-9-14(11)21-16(23)12-7-3-4-8-13(12)19-17(21)24-10-15(22)20-18/h2-9H,10,18H2,1H3,(H,20,22)
• InChI Key： FQHAUIUPJPDEOJ-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NC2C=CC=CC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 525
• XLogP3: 2
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide

Chemical Profile of 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide (CAS No. 37029-32-6)

The compound 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide, identified by its CAS number 37029-32-6, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities. Quinazoline scaffolds are particularly renowned for their role in the development of drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

One of the most striking features of this compound is its structural complexity, which includes a quinazoline core functionalized with a sulfanyl group and an acetohydrazide moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further investigation. Specifically, the sulfanyl group can participate in hydrogen bonding interactions, while the acetohydrazide moiety is known for its reactivity in forming Schiff bases and other coordination complexes.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their potent pharmacological effects. For instance, several quinazoline-based compounds have been reported to exhibit inhibitory activity against kinases, which are key enzymes involved in cell signaling pathways. Given that dysregulation of these pathways is often associated with diseases such as cancer, quinazoline derivatives have become a focal point in drug discovery efforts.

The specific derivative 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide has been studied for its potential applications in medicinal chemistry. Preliminary studies suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting the activity of inflammatory enzymes. Additionally, its structural features make it a versatile scaffold for further chemical modifications aimed at enhancing its biological activity and selectivity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide interacts with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, which are essential for optimizing its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the quinazoline core through cyclization reactions. Subsequent functionalization steps introduce the sulfanyl and acetohydrazide groups. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In terms of pharmaceutical applications, the potential uses of 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide are still being explored. However, its structural similarities to known bioactive compounds suggest that it may find utility in treating a range of diseases. For example, it could be investigated as a potential therapeutic agent for autoimmune disorders where inflammatory pathways are central to disease progression.

The development of new drugs is often hampered by challenges such as poor solubility and bioavailability. To address these issues, researchers may explore formulations or prodrugs that enhance the pharmacokinetic properties of 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide. Additionally, nanotechnology-based delivery systems could be employed to improve targeted delivery to affected tissues.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that studies involving this compound adhere to strict regulatory guidelines is essential to protect both human subjects and the environment. Transparent reporting of methodologies and results fosters trust within the scientific community and contributes to the advancement of knowledge in a responsible manner.

The future prospects for 2-{[3-(2-Methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide look promising as ongoing research continues to uncover new possibilities for its application. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.